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Compound of Interest

5-Bromo-2-
Compound Name:
(methylsulphonyl)pyrimidine

Cat. No. B182152

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for 5-Bromo-2-(methylsulphonyl)pyrimidine, including detailed operational and
disposal plans to ensure a secure laboratory environment.

Hazard Identification and Classification

5-Bromo-2-(methylsulphonyl)pyrimidine is classified as a hazardous substance. It is harmful
if swallowed and causes serious eye irritation.[1][2]

Hazard Classification Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 2]

H319: Causes serious eye

Eye Irritation Category 2
Y gory irritation[1][2]

Signal Word: Warning[1][2]

GHS Pictogram:[2]
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e GHSO07 (Exclamation Mark)

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-
(methylsulphonyl)pyrimidine is provided below.

Property Value

Molecular Formula C5H5BrN202S]2]

Molar Mass 237.07 g/mol [2]

Appearance White crystalline powder[3]
Melting Point 130-133 °CJ[2][3]

Density 1.771+0.06 g/cm3 (Predicted)[3]
Storage Class 11 - Combustible Solids[2]

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is critical for minimizing risk and ensuring a safe
working environment.

Engineering Controls

e Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Bromo-2-(methylsulphonyl)pyrimidine:
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Body Part

Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[1] A
face shield should be worn for
additional protection against
splashes.[7][8]

Skin

Chemical-Resistant Gloves &

Laboratory Coat

Wear impervious, chemical-

resistant gloves (e.g., nitrile).
[1][4] A lab coat or chemical-
resistant coveralls should be

worn to protect the skin.[1][9]

Respiratory

Respirator

If dust formation is likely or
exposure limits are exceeded,
use a full-face respirator with

an appropriate filter.[1][10]

Handling Procedures

» Preparation: Before handling, ensure all required PPE is correctly worn.

¢ Dispensing: Avoid the formation of dust during handling.[1][10] Do not eat, drink, or smoke in

the handling area.[1]

o Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][10]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][10]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

Emergency and First-Aid Measures
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Immediate and appropriate action is crucial in the event of exposure or a spill.

Exposure Route

First-Aid Measures

If Inhaled

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[1][10]

In Case of Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. Consult a doctor if irritation persists.[1]
[10]

In Case of Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and
easy to do so. Continue rinsing and seek

immediate medical attention.[1][10]

If Swallowed

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Seek immediate medical
help.[1][10]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation.[1][11]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains.[1][11]

o Containment and Cleaning: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[5][10]

Disposal Plan

Proper disposal of 5-Bromo-2-(methylsulphonyl)pyrimidine and its contaminated waste is

essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Collection and Segregation

o Dedicated Waste Container: Collect all waste containing 5-Bromo-2-
(methylsulphonyl)pyrimidine in a designated, compatible, and clearly labeled, sealable
container.[4]

e Solid Waste: Contaminated lab supplies such as gloves, weighing paper, and pipette tips
should be disposed of in the designated solid waste container.[4]

e Segregation: Do not mix with non-halogenated solvent waste.[4]

Container Labeling

o The waste container must be labeled with the full chemical name: "5-Bromo-2-
(methylsulphonyl)pyrimidine".[4]

 Include appropriate hazard symbols and the name and contact information of the responsible
researcher or principal investigator.[4]

Final Disposal

e The disposal of 5-Bromo-2-(methylsulphonyl)pyrimidine must be conducted by a licensed
hazardous waste disposal company.[4]

o Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[5][10]

Workflow for Safe Handling

The following diagram illustrates the procedural flow for the safe handling of 5-Bromo-2-
(methylsulphonyl)pyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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